![molecular formula C18H18BrNO B5911467 1-(4-bromophenyl)-3-[(2,4-dimethylphenyl)amino]-2-buten-1-one](/img/structure/B5911467.png)
1-(4-bromophenyl)-3-[(2,4-dimethylphenyl)amino]-2-buten-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-bromophenyl)-3-[(2,4-dimethylphenyl)amino]-2-buten-1-one, commonly known as DMBA, is an organic compound that belongs to the class of chalcones. DMBA has been widely studied due to its potential applications in scientific research, particularly in the field of cancer research.
Mechanism of Action
DMBA exerts its carcinogenic effects by inducing DNA damage and mutations in cells. DMBA is metabolized by cytochrome P450 enzymes in the liver to form reactive metabolites, such as DMBA-3,4-diol-1,2-epoxide, which can covalently bind to DNA and cause DNA adducts. DNA adducts can lead to mutations and chromosomal aberrations, which can result in the development of cancer.
Biochemical and Physiological Effects:
DMBA-induced tumors exhibit various biochemical and physiological changes, including increased cell proliferation, angiogenesis, and inflammation. DMBA-induced tumors also exhibit altered gene expression profiles, including upregulation of oncogenes and downregulation of tumor suppressor genes.
Advantages and Limitations for Lab Experiments
DMBA-induced tumors have several advantages as a model for studying cancer. DMBA-induced tumors are reproducible and can be induced in a relatively short time period. DMBA-induced tumors also exhibit histopathological features that are similar to human tumors. However, DMBA-induced tumors also have some limitations, including the fact that they are induced by a single carcinogen and may not fully represent the complexity of human cancer.
Future Directions
Future research on DMBA may focus on the identification of biomarkers for early detection of DMBA-induced tumors, the development of novel anti-cancer drugs that target DMBA-induced tumors, and the investigation of the role of DMBA in the development of specific types of cancer. Additionally, future research may focus on the development of alternative models for studying cancer that better replicate the complexity of human cancer.
Synthesis Methods
DMBA can be synthesized through the Claisen-Schmidt condensation reaction of p-bromoacetophenone and 2,4-dimethylphenylacetone in the presence of a base catalyst, such as sodium hydroxide or potassium hydroxide. The reaction yields a yellow crystalline solid, which can be further purified using recrystallization.
Scientific Research Applications
DMBA has been extensively used in scientific research to induce cancer in laboratory animals, particularly in rodents. DMBA is a potent carcinogen that can induce tumors in various organs, including the skin, mammary gland, and lung. DMBA-induced tumors have been used as a model for studying the mechanisms of carcinogenesis and for testing the efficacy of anti-cancer drugs.
properties
IUPAC Name |
(E)-1-(4-bromophenyl)-3-(2,4-dimethylanilino)but-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18BrNO/c1-12-4-9-17(13(2)10-12)20-14(3)11-18(21)15-5-7-16(19)8-6-15/h4-11,20H,1-3H3/b14-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJNXXGPKQAMDJT-SDNWHVSQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=CC(=O)C2=CC=C(C=C2)Br)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C(C=C1)N/C(=C/C(=O)C2=CC=C(C=C2)Br)/C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18BrNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.